![molecular formula C21H22FN3O2 B4772578 N-{2-(2-fluorophenyl)-1-[(4-methyl-1-piperazinyl)carbonyl]vinyl}benzamide CAS No. 5910-07-6](/img/structure/B4772578.png)
N-{2-(2-fluorophenyl)-1-[(4-methyl-1-piperazinyl)carbonyl]vinyl}benzamide
Overview
Description
N-{2-(2-fluorophenyl)-1-[(4-methyl-1-piperazinyl)carbonyl]vinyl}benzamide, commonly known as FVBN, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological applications. FVBN belongs to the class of benzamide derivatives and is known to exhibit potent biological activity.
Mechanism of Action
The mechanism of action of FVBN is not yet fully understood. However, it is known to exhibit its biological activity by interacting with specific receptors in the body. FVBN has been shown to interact with dopamine D2 receptors, which may contribute to its antipsychotic activity. FVBN has also been shown to interact with GABA receptors, which may contribute to its anticonvulsant and analgesic activity.
Biochemical and Physiological Effects
FVBN has been shown to exhibit potent biological activity in vitro and in vivo. It has been shown to induce apoptosis in cancer cells, which may contribute to its anticancer activity. FVBN has also been shown to exhibit antipsychotic activity by blocking dopamine D2 receptors. Additionally, FVBN has been shown to exhibit anticonvulsant and analgesic activity, which may be due to its interaction with GABA receptors.
Advantages and Limitations for Lab Experiments
FVBN has several advantages for lab experiments. It exhibits potent biological activity, making it a valuable tool for studying various biological processes. Additionally, FVBN is relatively easy to synthesize, making it readily available for research purposes. However, FVBN also has some limitations. Its mechanism of action is not yet fully understood, which may limit its potential applications. Additionally, FVBN may exhibit off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of FVBN. One potential direction is to further elucidate its mechanism of action. This may involve studying its interactions with specific receptors and signaling pathways. Another potential direction is to explore its potential as a therapeutic agent for various diseases, such as cancer, epilepsy, and chronic pain. Additionally, FVBN may be used as a starting point for the development of novel benzamide derivatives with improved pharmacological properties.
Scientific Research Applications
FVBN has been extensively studied for its potential pharmacological applications. It has been shown to exhibit potent anticancer activity by inducing apoptosis in cancer cells. FVBN has also been studied for its potential use as an antipsychotic agent, as it exhibits dopamine D2 receptor antagonism. Additionally, FVBN has been shown to exhibit anticonvulsant and analgesic activity, making it a potential candidate for the treatment of epilepsy and chronic pain.
Properties
IUPAC Name |
N-[(Z)-1-(2-fluorophenyl)-3-(4-methylpiperazin-1-yl)-3-oxoprop-1-en-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN3O2/c1-24-11-13-25(14-12-24)21(27)19(15-17-9-5-6-10-18(17)22)23-20(26)16-7-3-2-4-8-16/h2-10,15H,11-14H2,1H3,(H,23,26)/b19-15- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RREFTZLKINXDPO-CYVLTUHYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C(=CC2=CC=CC=C2F)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN(CC1)C(=O)/C(=C/C2=CC=CC=C2F)/NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40367008 | |
Record name | N-[2-(2-Fluoro-phenyl)-1-(4-methyl-piperazine-1-carbonyl)-vinyl]-benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40367008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
367.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>55.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49726992 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
5910-07-6 | |
Record name | N-[2-(2-Fluoro-phenyl)-1-(4-methyl-piperazine-1-carbonyl)-vinyl]-benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40367008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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